Cas no 1804383-49-0 (2,3-Bis(trifluoromethyl)-5-(methyl)thioanisole)

• Product Name: 2,3-Bis(trifluoromethyl)-5-(methyl)thioanisole
• CAS No: 1804383-49-0
• MF: C₁₀H₈F₆S
• MW: 274.225942611694
• CID: 5008623
• Update Time: 2025-05-22

2,3-Bis(trifluoromethyl)-5-(methyl)thioanisole Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-5-(methyl)thioanisole

• Inchi： 1S/C10H8F6S/c1-5-3-6(9(11,12)13)8(10(14,15)16)7(4-5)17-2/h3-4H,1-2H3
• InChI Key： AMDXTFPIRPQEQR-UHFFFAOYSA-N
• SMILES： S(C)C1=CC(C)=CC(C(F)(F)F)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• XLogP3: 4.6
• Topological Polar Surface Area: 25.3

Additional information on 2,3-Bis(trifluoromethyl)-5-(methyl)thioanisole

Comprehensive Overview of 2,3-Bis(trifluoromethyl)-5-(methyl)thioanisole (CAS No. 1804383-49-0)

2,3-Bis(trifluoromethyl)-5-(methyl)thioanisole (CAS No. 1804383-49-0) is a fluorinated aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and advanced material science. With its unique trifluoromethyl groups and thioanisole backbone, this compound exhibits remarkable chemical stability and reactivity, making it a valuable intermediate in synthetic applications. Researchers and industries are increasingly exploring its potential in drug discovery, agrochemicals, and specialty polymers due to its ability to modulate electronic and steric properties.

The growing demand for fluorinated compounds in modern chemistry has propelled interest in 2,3-Bis(trifluoromethyl)-5-(methyl)thioanisole. Its CAS No. 1804383-49-0 serves as a critical identifier for regulatory and procurement purposes. The compound's structure, featuring two trifluoromethyl groups at the 2 and 3 positions and a methylthio moiety at the 5 position, contributes to its lipophilicity and metabolic stability—key traits for bioactive molecules. This aligns with current trends in medicinal chemistry, where fluorination is leveraged to enhance drug bioavailability and target selectivity.

In the context of sustainable chemistry, 2,3-Bis(trifluoromethyl)-5-(methyl)thioanisole is often discussed alongside green synthesis methodologies. Researchers are investigating catalytic systems and solvent-free reactions to minimize environmental impact while maintaining high yields. The compound's robustness under various conditions makes it a candidate for flow chemistry applications, a hot topic in industrial process optimization. Additionally, its potential role in electronic materials, such as organic semiconductors, is being explored due to its electron-withdrawing properties.

From a commercial perspective, CAS No. 1804383-49-0 is frequently searched in conjunction with terms like "high-purity fluorinated intermediates" and "custom synthesis services." Suppliers emphasize its availability in gram to kilogram scales, catering to both R&D and pilot-scale projects. The compound's compatibility with cross-coupling reactions and nucleophilic substitutions further broadens its utility, addressing the need for versatile building blocks in drug discovery pipelines.

Safety and handling of 2,3-Bis(trifluoromethyl)-5-(methyl)thioanisole adhere to standard laboratory protocols, with no significant regulatory restrictions reported. Its stability under ambient conditions makes it a practical choice for synthetic workflows. As the scientific community continues to prioritize structure-activity relationship (SAR) studies, this compound's role in optimizing molecular designs is expected to expand, particularly in fragment-based drug discovery and material science innovations.

In summary, 2,3-Bis(trifluoromethyl)-5-(methyl)thioanisole (CAS No. 1804383-49-0) represents a convergence of synthetic utility and interdisciplinary relevance. Its applications span from pharmaceutical intermediates to functional materials, reflecting the broader shift toward fluorinated compounds in cutting-edge research. As demand grows for tailored chemical solutions, this compound stands out as a key player in advancing both academic and industrial chemistry objectives.